N-(2,6-dimethylphenyl)-4-methyl-2-(3-pyridinyl)-1,3-thiazole-5-carboxamide

• IUPAC Name: N-(2,6-dimethylphenyl)-4-methyl-2-pyridin-3-yl-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C18H17N3OS/c1-11-6-4-7-12(2)15(11)21-17(22)16-13(3)20-18(23-16)14-8-5-9-19-10-14/h4-10H,1-3H3,(H,21,22)
• InChI Key: MAKBFXZMDDDTEC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)C2=C(N=C(S2)C3=CN=CC=C3)C
• Molecular Formula: C18H17N3OS
• Molecular Weight: 323.4 g/mol

Description

N-(2,6-dimethylphenyl)-4-methyl-2-(3-pyridinyl)-1,3-thiazole-5-carboxamide, also known as DMPT, is a chemical compound that has been extensively studied for its potential applications in scientific research. DMPT is a thiazole derivative that has been found to have a variety of biochemical and physiological effects, making it a promising candidate for use in laboratory experiments.

Scientific Research Applications

Synthesis and Characterization of Novel Polyamides

Researchers have synthesized new polyamides through the direct polycondensation reaction involving pyridine derivatives, exploring their inherent viscosities, solubility, and thermal properties. These polymers exhibit high yield and are characterized by FTIR spectroscopy, elemental analyses, and thermal gravimetric analysis, showing potential applications in various industrial and scientific fields due to their unique physical and chemical properties (Faghihi & Mozaffari, 2008).

Antimicrobial and Antituberculosis Activity

Compounds with structural similarities to "N-(2,6-dimethylphenyl)-4-methyl-2-(3-pyridinyl)-1,3-thiazole-5-carboxamide" have been evaluated for their antimicrobial and antituberculosis activities. For instance, a set of imidazo[1,2-a]pyridine-3-carboxamides demonstrated potent activity against multi- and extensive drug-resistant tuberculosis strains, highlighting their potential as new therapeutic agents against resistant forms of tuberculosis (Moraski et al., 2011).

Chemical Synthesis and Molecular Interaction

The synthesis of various derivatives and their interaction with specific receptors have been a focus of research, demonstrating the versatility of these compounds in chemical synthesis and drug design. This includes the synthesis of compounds with potential as cannabinoid receptor antagonists, highlighting their significance in understanding receptor-ligand interactions and developing new pharmacological probes (Lan et al., 1999).

Biological and Pharmacological Properties

The exploration of the biological and pharmacological properties of these compounds, including their cytotoxic activities and potential as dual inhibitors for treating diseases, provides valuable insights into their therapeutic applications. This includes the investigation of their cytotoxic activity against various cancer cell lines, contributing to the development of new anticancer agents (Deady et al., 2003).